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Compound of Interest

Compound Name: Vipoglanstat

Cat. No.: B10830976 Get Quote

Vipoglanstat is a potent and selective inhibitor of microsomal prostaglandin E synthase-1

(mPGES-1), utilized in research for its anti-inflammatory properties.[1][2] Due to its chemical

nature and potential environmental impact, adherence to strict disposal protocols is essential to

ensure personnel safety and environmental protection. This guide provides detailed, step-by-

step instructions for the proper disposal of Vipoglanstat in a laboratory setting.

Vipoglanstat: Key Safety and Chemical Data
Proper handling and disposal begin with understanding the compound's properties and

associated hazards. The following table summarizes key quantitative data for Vipoglanstat.
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Property Data Citation

Chemical Formula C₃₀H₃₄Cl₂F₅N₅O₃ [3]

Molecular Weight 678.52 g/mol [3][4]

GHS Hazard Class
Acute Toxicity, Oral (Category

4)
[3]

Acute Aquatic Toxicity

(Category 1)
[3]

Chronic Aquatic Toxicity

(Category 1)
[3]

Hazard Statements H302: Harmful if swallowed [3]

H410: Very toxic to aquatic life

with long lasting effects
[3]

Storage Temperature
-20°C (as powder) or -80°C (in

solvent)
[3][5]

Operational Protocol for Vipoglanstat Disposal
The primary directive for Vipoglanstat disposal, as indicated by its safety data sheet, is to

"Dispose of contents/container to an approved waste disposal plant" and to "Avoid release to

the environment."[3] The following procedure outlines the necessary steps to comply with these

regulations.

Step 1: Initial Waste Assessment and Segregation

Identify Waste Type: Determine if the waste is pure, unused Vipoglanstat, a diluted solution,

or contaminated labware (e.g., vials, pipette tips, gloves).

Consult Institutional EHS: Before proceeding, contact your institution's Environmental Health

& Safety (EHS) department. They will provide specific guidance based on local, state, and

federal regulations and determine if Vipoglanstat is classified as a hazardous waste under

the Resource Conservation and Recovery Act (RCRA).[6][7]
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Segregate Waste: Do not mix Vipoglanstat waste with non-hazardous or other chemical

waste streams unless explicitly instructed by EHS.

Step 2: Preparing Solid and Liquid Waste for Disposal

Unused/Expired Solid Vipoglanstat:

Ensure the compound is in its original, clearly labeled container or a compatible, sealed

waste container.

The label must clearly read "Hazardous Waste," the full chemical name "Vipoglanstat,"
and list all associated hazard warnings (e.g., "Acutely Toxic," "Environmental Hazard").

Contaminated Labware and PPE:

Place all items contaminated with Vipoglanstat, such as gloves, bench paper, vials, and

pipette tips, into a designated, sealable hazardous waste container or bag.[8]

Label the container or bag clearly as described above.

Vipoglanstat Solutions:

Collect all aqueous and solvent-based solutions containing Vipoglanstat in a dedicated,

leak-proof, and chemically compatible hazardous waste container.

Crucially, never dispose of Vipoglanstat solutions down the drain. This is to prevent its

release into the environment, where it is very toxic to aquatic life.[3]

Label the container with "Hazardous Waste," the chemical name, the solvent used, an

estimated concentration of Vipoglanstat, and all relevant hazard symbols.

Step 3: Storage and Collection

Temporary Storage: Store the sealed and labeled hazardous waste containers in a

designated satellite accumulation area that is secure and away from incompatible materials.

[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10830976?utm_src=pdf-body
https://www.benchchem.com/product/b10830976?utm_src=pdf-body
https://www.benchchem.com/product/b10830976?utm_src=pdf-body
https://www.benchchem.com/product/b10830976?utm_src=pdf-body
https://novus-environmental.co.uk/blog/disposing-of-cytotoxic-and-cytostatic-waste/
https://www.benchchem.com/product/b10830976?utm_src=pdf-body
https://www.benchchem.com/product/b10830976?utm_src=pdf-body
https://www.benchchem.com/product/b10830976?utm_src=pdf-body
https://www.dcchemicals.com/msds/MSDS_DC71784.html
https://www.benchchem.com/product/b10830976?utm_src=pdf-body
https://www.dcchemicals.com/msds/MSDS_DC71784.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arrange for Pickup: Schedule a waste pickup with your institution's EHS or their approved

hazardous waste management vendor. An environmental professional will collect the waste

for transport to a licensed disposal facility.[6]

Step 4: Final Disposal

Incineration: The approved method for disposing of hazardous pharmaceutical waste like

Vipoglanstat is typically high-temperature incineration.[6][8] This process ensures the

complete destruction of the active compound.

Documentation: Retain all documentation, including the certificate of destruction provided by

the waste management vendor, for a minimum of three years or as required by your

institution.[6]

Visualized Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Vipoglanstat.
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Caption: Logical workflow for the safe disposal of Vipoglanstat waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Vipoglanstat | TargetMol [targetmol.com]

2. medchemexpress.com [medchemexpress.com]

3. Vipoglanstat|1360622-01-0|MSDS [dcchemicals.com]

4. Vipoglanstat | C30H34Cl2F5N5O3 | CID 56649447 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Vipoglanstat Datasheet DC Chemicals [dcchemicals.com]

6. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

7. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]

8. Safe disposal of Cytotoxic and Pharma Waste - Novus [novus-environmental.co.uk]

To cite this document: BenchChem. [Safe Disposal of Vipoglanstat: A Procedural Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830976#vipoglanstat-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10830976?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/vipoglanstat
https://www.medchemexpress.com/vipoglanstat.html
https://www.dcchemicals.com/msds/MSDS_DC71784.html
https://pubchem.ncbi.nlm.nih.gov/compound/Vipoglanstat
https://pubchem.ncbi.nlm.nih.gov/compound/Vipoglanstat
https://dcchemicals.com/product_show-vipoglanstat.html?datasheet=datasheet
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-drug-waste
https://novus-environmental.co.uk/blog/disposing-of-cytotoxic-and-cytostatic-waste/
https://www.benchchem.com/product/b10830976#vipoglanstat-proper-disposal-procedures
https://www.benchchem.com/product/b10830976#vipoglanstat-proper-disposal-procedures
https://www.benchchem.com/product/b10830976#vipoglanstat-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10830976?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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